Cas no 1408992-08-4 (2-(1-benzothiophen-3-yl)cyclopropylmethanamine)

• Product Name: 2-(1-benzothiophen-3-yl)cyclopropylmethanamine
• CAS No: 1408992-08-4
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 6427510
• PubChem ID: 62707782
• Update Time: 2025-06-11

2-(1-benzothiophen-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-3-yl)cyclopropylmethanamine
• Cyclopropanemethanamine, 2-benzo[b]thien-3-yl-
• (2-(Benzo[b]thiophen-3-yl)cyclopropyl)methanamine
• EN300-1854770
• [2-(1-benzothiophen-3-yl)cyclopropyl]methanamine
• 1408992-08-4
• CS-0286325
• AKOS012000115

• Inchi： 1S/C12H13NS/c13-6-8-5-10(8)11-7-14-12-4-2-1-3-9(11)12/h1-4,7-8,10H,5-6,13H2
• InChI Key： OLHYUYVLOXYTRH-UHFFFAOYSA-N
• SMILES： C1(CN)CC1C1=CSC2=CC=CC=C21

Computed Properties

• Exact Mass: 203.07687059g/mol
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 353.7±15.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-(1-benzothiophen-3-yl)cyclopropylmethanamine

Compound CAS No. 1408992-08-4: 2-(1-Benzothiophen-3-yl)cyclopropylmethanamine

The compound CAS No. 1408992-08-4, also known as 2-(1-benzothiophen-3-yl)cyclopropylmethanamine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiophene moiety with a cyclopropylmethanamine group. The benzothiophene ring, a heterocyclic aromatic system, contributes to the compound's stability and reactivity, while the cyclopropyl group introduces strain and reactivity, making it an interesting target for further study.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery and materials science. The incorporation of the benzothiophene group in this compound provides a platform for exploring its potential as a pharmacological agent. Researchers have demonstrated that such compounds can exhibit antioxidant properties, which are crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 2-(1-benzothiophen-3-yl)cyclopropylmethanamine involves a multi-step process that typically begins with the preparation of the benzothiophene ring. This is followed by functionalization to introduce the cyclopropylmethanamine group. The synthesis pathway has been optimized in recent years, with advancements in catalytic methods and green chemistry practices reducing the environmental impact of the process.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential anti-inflammatory agent. Its ability to modulate key inflammatory pathways makes it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its structural versatility allows for further modification to enhance bioavailability and efficacy.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of CAS No. 1408992-08-4. Molecular docking studies have revealed potential binding sites on target proteins, suggesting its role as a lead compound in drug design. Furthermore, quantum chemical calculations have elucidated the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

In conclusion, 2-(1-benzothiophen-3-yl)cyclopropylmethanamine represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a promising candidate for future research and development.